Cas no 50679-08-8 (Terfenadine)

• Product Name: Terfenadine
• CAS No: 50679-08-8
• MF: C₃₂H₄₁NO₂
• MW: 471.673449277878
• MDL: MFCD00079622
• CID: 55852
• PubChem ID: 5405
• Update Time: 2025-10-28

Terfenadine Chemical and Physical Properties

Names and Identifiers

• Terfenadine
• alpha-[4-(1,1-Dimethylethyl)phenyl]-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• 1-(4-(tert-Butyl)phenyl)-4-(4-(hydroxydiphenylmethyl)-piperidin-1-yl)butan-1-ol
• 1-(4-tert-butylphenyl)-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butan-1-ol
• (±)-Terfenadine
• [14C]-Terfenadine
• [3H]-Terfenadine
• Aldaban
• Allerplus
• MDL-991
• MDL-9918
• Seldane
• Teldane
• Teldanex
• Terdin
• Terfenadina
• Ternadin
• Triludan
• α-[4-(1,1-Dimethylethyl)phenyl]-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• SDCCGSBI-0051180.P004
• Prestwick2_000138
• SR-01000000104-2
• 1-(4-tert-butylphenyl)-4-[4-[hydroxy(diphenyl)methyl]-1-piperidyl]butan-1-ol
• NCI60_022784
• Q417909
• TERFENADINE [HSDB]
• GTPL2608
• TERFENADINE [WHO-DD]
• NSC758627
• (RS)-1-(4-tert-butylphenyl)-4-{4-[hydroxy(diphenyl)methyl]piperidin-1-yl}-butan-1-ol
• Prestwick_460
• Tox21_110295_1
• Terfenadina [INN-Spanish]
• NSC-758627
• 50679-08-8
• alpha-(p-tert-Butylphenyl)-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• CHEMBL17157
• 1-(4-tert-butylphenyl)-4-[4-(hydroxydiphenylmethyl)piperidin-1-yl]butan-1-ol
• 1-(4-(tert-butyl)phenyl)-4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butan-1-ol
• BSPBio_000216
• BIM-0051180.0001
• Seldane (TN)
• ( inverted exclamation markA)-Terfenadine;MDL-991
• alpha-(4-(1,1-Dimethylethyl)phenyl)-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• RMI 9918
• .alpha.-(4-(1,1-dimethylethyl)phenyl)-4-(hydroxydiphenyl-methyl)-1-piperidine butanol
• Terfenadine (JAN/USAN/INN)
• NSC 758627
• SR-01000000104
• NINDS_001011
• (+/-)1-(4-tert-butylphenyl)-4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butan-1-ol
• CCG-205287
• HMS503K03
• KBio1_001011
• NSC 665802
• EINECS 256-710-8
• teraenadine
• Cyater
• .alpha.-(p-tert-Butylphenyl)-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• ?-[4-(1,1-Dimethylethyl)phenyl]-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• Terfen
• alpha-[4-(1,1-Dmethylethyl)phenyl]-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• TERFENADINE [MART.]
• SR-01000000104-7
• AKOS015962091
• NCGC00016064-05
• CAS-50679-08-8
• AC-15791
• TERFENADINE [VANDF]
• AB00052367_18
• IDI1_001011
• NS00006817
• SR-01000000104-4
• TERFENADINE [MI]
• 1-Piperidinebutanol, .alpha.-[4-(1,1-dimethylethyl)phenyl]-4-(hydroxydiphenylmethyl)-
• Terfenadinum
• ( inverted exclamation markA)-Terfenadine
• CHEBI:9453
• Terfex
• MLS001148415
• NCGC00016064-06
• FT-0630637
• Opera_ID_334
• (.+/-.)-Terfenadine
• HMS3712K18
• AC-928
• HY-B1193
• Terfenadine, European Pharmacopoeia (EP) Reference Standard
• AB00052367
• SMR000058260
• 1-Piperidinebutanol, alpha-(4-(1,1-dimethylethyl)phenyl)-4-(hydroxydiphenylmethyl)-
• 7BA5G9Y06Q
• DivK1c_001011
• BRD-A06352418-001-03-6
• NCGC00016064-19
• Terfenadine,(S)
• BT166253
• 1-(4-tert-Butylphenyl)-4-(4-(alpha-hydroxybenzhydryl)piperidino)-butan-1-ol
• HMS2231N07
• BRD-A06352418-001-15-0
• NCGC00016064-04
• MLS000028499
• 1-PIPERIDINEBUTANOL, .ALPHA.-(4-(1,1-DIMETHYLETHYL)PHENYL)-4-(HYDROXYDIPHENYLMETHYL)-
• SCHEMBL5152
• T3977
• Terfenadine, United States Pharmacopeia (USP) Reference Standard
• 1-(4-tert-Butylphenyl)-4-(4-[hydroxy(diphenyl)methyl]-1-piperidinyl)-1-butanol #
• s4353
• BPBio1_000238
• D00521
• EN300-22527913
• Tox21_110296
• UNII-7BA5G9Y06Q
• Oprea1_343139
• LP01213
• BRN 5857899
• TERFENADINE [JAN]
• MFCD00079622
• NCGC00016064-09
• HMS2089I14
• HMS2093I11
• NCGC00089746-04
• Lopac0_001213
• NCGC00089746-02
• 1-(4-tert-Butyl-phenyl)-4-[4-(hydroxy-diphenyl-methyl)-piperidin-1-yl]-butan-1-ol(Terfenadine)
• NCGC00016064-03
• 1-[4-(1,1-dimethylethyl)phenyl]-4-{4-[hydroxy(diphenyl)methyl]piperidin-1-yl}butan-1-ol
• Prestwick1_000138
• HMS1568K18
• 1-(p-tert-Butylphenyl)-4-(4'-(alpha-hydroxydiphenylmethyl)-1'-piperidyl)butanol
• DTXSID2023642
• 1-(4-tert-butylphenyl)-4-[4-[hydroxy-di(phenyl)methyl]piperidin-1-yl]butan-1-ol
• alpha-(4-[1,1-Dimethylethyl]phenyl)-4-[hydroxydiphenylmethyl]-1-piperidinebutanol
• AS-75636
• C07463
• SPBio_002155
• NCGC00261898-01
• AB00052367_17
• TERFENADINE [EP IMPURITY]
• TERFENADINE [EP MONOGRAPH]
• DTXCID503642
• MDL 9918
• HMS3373J07
• NSC665802
• Terfenadinum [INN-Latin]
• Tox21_501213
• DB00342
• RMI-9918
• TERFENADINE [INN]
• SW196677-3
• NCGC00016064-12
• T 9652
• Pharmakon1600-01503708
• Tox21_110295
• Terfenadine [USAN:USP:INN:BAN:JAN]
• Terfenadin
• Prestwick0_000138
• HMS3263D08
• NSC-665802
• HSDB 6508
• NCGC00089746-03
• Prestwick3_000138
• 1-(4-tert-Butyl-phenyl)-4-[4-(hydroxy-diphenyl-methyl)-piperidin-1-yl]-butan-1-ol
• .alpha.-(4-(1,1-Dimethylethyl)phenyl)-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• 1-(4-tert-butylphenyl)-4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butan-1-ol
• D82079
• TERFENADINE [USAN]
• CS-4800
• BDBM50017376
• NCGC00016064-08
• EU-0101213
• AB00052367-16
• a-[4-(1,1-Dimethylethyl)phenyl]-4-(hydroxydiphenylmethyl)-1-piperidinebutanol
• A828247
• SBI-0051180.P003
• HMS2095K18
• L000888
• DB-051821
• BRD-A06352418-001-25-9
• BRD-A06352418-001-24-2

• MDL： MFCD00079622
• Inchi： 1S/C32H41NO2/c1-31(2,3)26-18-16-25(17-19-26)30(34)15-10-22-33-23-20-29(21-24-33)32(35,27-11-6-4-7-12-27)28-13-8-5-9-14-28/h4-9,11-14,16-19,29-30,34-35H,10,15,20-24H2,1-3H3
• InChI Key： GUGOEEXESWIERI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCN(CCCC(C2C=CC(=CC=2)C(C)(C)C)O)CC1

Computed Properties

• Exact Mass: 471.31400
• Monoisotopic Mass: 471.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 43.7A^2

Experimental Properties

• Color/Form: powder
• Density: 1.0488 (rough estimate)
• Melting Point: 145-152 ºC
• Boiling Point: 572.76°C (rough estimate)
• Flash Point: 306.9±30.2 °C
• Refractive Index: 1.6310 (estimate)
• Solubility: chloroform: soluble250 mg plus 5 ml of solvent, clear to very slightly hazy, colorless to faintly yellow
• Water Partition Coefficient: 0.001 g/100 mL (30 ºC)
• PSA: 43.70000
• LogP: 6.38370
• Solubility: Soluble in water

Terfenadine Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：TM4969000
• Safety Term：S24/25
• Toxicity：LD50 orally in mice: >2000 mg/kg (Carr, Meyer)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Terfenadine

Terfenadine (CAS No. 50679-08-8): A Comprehensive Overview

Terfenadine, with the CAS registry number 50679-08-8, is a well-known antihistamine drug that has been widely used for the treatment of allergic conditions. It belongs to the second-generation antihistamines, which are known for their ability to block histamine H1 receptors without causing significant sedation. This compound has been extensively studied for its pharmacological properties, therapeutic applications, and safety profile. In this article, we will delve into the latest research findings and provide a detailed analysis of Terfenadine and its significance in modern medicine.

The chemical structure of Terfenadine (CAS 50679-08-8) is characterized by a unique arrangement of atoms that contributes to its potent antihistaminic activity. Recent studies have highlighted the importance of its molecular interactions with histamine receptors, particularly the H1 subtype. These interactions are crucial for understanding its mechanism of action and therapeutic efficacy. Researchers have employed advanced computational models to simulate the binding affinity of Terfenadine to these receptors, providing valuable insights into its pharmacodynamics.

Terfenadine (CAS 50679-08-8) is primarily used in the management of allergic rhinitis, urticaria, and other conditions associated with histamine-mediated inflammation. Its ability to cross the blood-brain barrier is relatively low compared to first-generation antihistamines, which minimizes central nervous system side effects such as drowsiness. This characteristic makes it a preferred choice for patients requiring long-term therapy. Recent clinical trials have further validated its effectiveness in reducing symptoms of seasonal allergies while maintaining a favorable safety profile.

The metabolism of Terfenadine (CAS 50679-08-8) involves cytochrome P450 enzymes, particularly CYP3A4, which plays a significant role in its hepatic clearance. This metabolic pathway has been a focal point for recent research, especially concerning drug-drug interactions. Studies have shown that concomitant use with inhibitors of CYP3A4 can lead to increased plasma levels of Terfenadine, potentially enhancing its efficacy but also raising concerns about toxicity. These findings underscore the importance of monitoring patients on multiple medications to optimize treatment outcomes.

In terms of safety, Terfenadine (CAS 50679-08-8) is generally well-tolerated by most patients. However, rare cases of QT interval prolongation have been reported, particularly in individuals with pre-existing cardiac conditions or those taking other medications that affect cardiac electrophysiology. Recent guidelines recommend cautious use in such populations and suggest periodic electrocardiogram monitoring to mitigate risks.

The latest research on Terfenadine (CAS 50679-08-8) has also explored its potential beyond traditional allergy treatment. Emerging studies suggest that it may exhibit anti-inflammatory properties beyond histamine receptor blockade, potentially targeting other mediators involved in allergic responses. These findings open new avenues for its application in chronic inflammatory diseases, although further investigation is required to confirm these effects.

In conclusion, Terfenadine (CAS 50679-08-8) remains a cornerstone in the management of allergic disorders due to its potent antihistaminic activity and relatively favorable side effect profile. Ongoing research continues to shed light on its mechanisms of action, metabolic pathways, and potential therapeutic extensions. As our understanding of this compound evolves, it holds promise for improved patient care and innovative treatment strategies in the field of allergy and immunology.